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Compound of Interest

Compound Name: Ethenyl 4-methoxybenzoate

Cat. No.: B15483717

Ethenyl 4-methoxybenzoate: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical and chemical
properties of Ethenyl 4-methoxybenzoate (also known as vinyl 4-methoxybenzoate). Due to
the limited availability of experimental data for this specific compound, this guide presents
computed properties and outlines a general, representative experimental protocol for its
synthesis based on established methods for vinyl ester production. For comparative purposes,
experimental data for the closely related compound, Ethyl 4-methoxybenzoate, is also
included.

Core Compound Properties

Ethenyl 4-methoxybenzoate is an organic compound that is the vinyl ester of 4-
methoxybenzoic acid. Its chemical structure consists of a 4-methoxybenzoyl group attached to
a vinyl group.

Computed Physical and Chemical Properties of Ethenyl
4-methoxybenzoate

The following table summarizes the computed physicochemical properties for Ethenyl 4-
methoxybenzoate, sourced from the PubChem database.[1] It is important to note that these
are theoretical values and may differ from experimentally determined parameters.
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Property Value Source
Molecular Formula C10H1003 PubChem[1]
Molecular Weight 178.18 g/mol PubChem[1]
XLogP3 2.8 PubChem[1]
Hydrogen Bond Donor Count 0 PubChem[1]
Hydrogen Bond Acceptor

Count 3 PubChem[1]
Rotatable Bond Count 4 PubChem[1]
Exact Mass 178.062994177 Da PubChem[1]
Monoisotopic Mass 178.062994177 Da PubChem[1]
Topological Polar Surface Area  35.5 A2 PubChem[1]
Heavy Atom Count 13 PubChem
Complexity 181 PubChem[1]

Experimental Properties of Ethyl 4-methoxybenzoate
(for comparison)

Due to the absence of experimental data for Ethenyl 4-methoxybenzoate, the following table
presents the experimental properties of the closely related ethyl ester, Ethyl 4-
methoxybenzoate. This data is provided for context and to offer an approximation of the
expected properties of the vinyl ester.
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Property Value Source
Smolecule[2],
CAS Number 94-30-4 ]
ChemicalBook][3]
Molecular Formula C10H1203 Smolecule[2]
Molecular Weight 180.2 g/mol Smolecule[2]
Appearance Colorless to pale yellow liquid Smolecule[2]
_ _ ChemicalBook[3],
Melting Point 7-8 °C )
Guidechem[4]
Boiling Point 263 - 270 °C at 760 mmHg PubChem[5], ChemicalBook[3]
) ChemicalBook[3],
Density ~1.103 g/mL at 25 °C

Guidechem[4]

Refractive Index

1.522 - 1.528

PubChem[5], Guidechem[4]

Solubility

Insoluble in water; soluble in

organic solvents and oils.

Smolecule[2], PubChem][5]

Experimental Protocols: Synthesis of Vinyl Esters

The synthesis of vinyl esters, such as Ethenyl 4-methoxybenzoate, is commonly achieved

through the transvinylation of a carboxylic acid with vinyl acetate.[6][7][8] This method avoids

the use of unstable vinyl alcohol.[9] The following is a general protocol that can be adapted for

the synthesis of Ethenyl 4-methoxybenzoate from 4-methoxybenzoic acid.

General Protocol for Transvinylation of a Carboxylic

Acid

This protocol is based on the activation of the carboxylic acid followed by reaction with vinyl

acetate.[8][10]

Materials:

e Aromatic carboxylic acid (e.g., 4-methoxybenzoic acid)
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e 2-chloro-4,6-dimethoxy-1,3,5-triazine (CDMT)

e N-methylmorpholine (NMM)

e Vinyl acetate

o Potassium tert-butylate (t-BuOK)

o Tetrahydrofuran (THF), anhydrous

o Standard glassware for organic synthesis (round-bottom flasks, dropping funnel, etc.)

e Magnetic stirrer and stirring bar

 Inert atmosphere setup (e.g., nitrogen or argon)

Low-temperature cooling bath

Procedure:

» Activation of the Carboxylic Acid:

o In a round-bottom flask under an inert atmosphere, dissolve the aromatic carboxylic acid
(1 equivalent) and 2-chloro-4,6-dimethoxy-1,3,5-triazine (1 equivalent) in anhydrous
tetrahydrofuran.

o Cool the solution to 0-5 °C using an ice bath.

o Slowly add N-methylmorpholine (1 equivalent) to the stirred solution.

o Allow the reaction to stir at this temperature for 1-2 hours to form the active triazine ester.

o Preparation of the Vinyloxide Reagent:

o In a separate flask, prepare a suspension of potassium tert-butylate (1 equivalent) in
anhydrous tetrahydrofuran.

o Cool this suspension to a low temperature, typically between -30 °C and -40 °C.
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o Slowly add vinyl acetate (1 equivalent) to the potassium tert-butylate suspension while
stirring vigorously. This will form potassium vinyloxide in situ.

e Transvinylation Reaction:

o Slowly transfer the solution of the active triazine ester from step 1 to the cold suspension
of the vinyloxide reagent from step 2.

o Maintain the low temperature and continue to stir the reaction mixture for several hours.
The progress of the reaction can be monitored by thin-layer chromatography (TLC).

o Work-up and Purification:

o Once the reaction is complete, quench the reaction by the addition of a saturated aqueous
solution of ammonium chloride.

o Allow the mixture to warm to room temperature.

o Extract the aqueous layer with a suitable organic solvent (e.g., diethyl ether or ethyl
acetate).

o Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate.
o Filter the drying agent and concentrate the solvent in vacuo.

o The crude product can be purified by column chromatography on silica gel to yield the
pure vinyl ester.

Visualized Workflow

The following diagram illustrates the general workflow for the synthesis of a vinyl ester via the
transvinylation of a carboxylic acid.

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15483717?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

General Workflow for Vinyl Ester Synthesis

Carboxylic Acid Activation Vinyloxide Formation

Start with Carboxylic Acid

(e.g., 4-methoxybenzoic acid) Vinyl Acetate

Y Y
Add CDMT and NMM Add to t-BuOK suspension
in anhydrous THF at 0-5 °C in anhydrous THF at -30 °C
Formation of Active In situ formation of
Triazine Ester Potassium Vinyloxide
\ 3
\\ //
\\ J
\ . ./
Transvinylation
4 »

Combine Active Ester and
Vinyloxide at low temperature

Crude Vinyl Ester Product

Work-up and Purification

Aqueous Work-up and
Extraction

Column Chromatography

Pure Vinyl Ester
(Ethenyl 4-methoxybenzoate)

Click to download full resolution via product page

Caption: General workflow for the synthesis of a vinyl ester.
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Reactivity and Potential Applications

Vinyl esters are versatile monomers in polymer chemistry and intermediates in organic
synthesis.[10] The vinyl group can undergo addition reactions, and the ester group can be
hydrolyzed. While specific applications for Ethenyl 4-methoxybenzoate are not well-
documented, related compounds like Ethyl 4-methoxybenzoate are used in the fragrance and
flavor industries and as intermediates in the synthesis of more complex molecules.[2][3] Given
its structure, Ethenyl 4-methoxybenzoate could potentially be explored for use in the
development of novel polymers and materials.

Conclusion

This technical guide provides the currently available information on the physical and chemical
properties of Ethenyl 4-methoxybenzoate. While experimental data is scarce, computed
properties and general synthetic methodologies for the vinyl ester class of compounds offer a
solid foundation for researchers and scientists. The provided general experimental protocol for
transvinylation serves as a starting point for the laboratory synthesis of this compound. Further
experimental investigation is required to fully characterize Ethenyl 4-methoxybenzoate and
explore its potential applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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